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Compound of Interest

Compound Name: Barium hydrogen phosphate

Cat. No.: B154793

An In-Depth Technical Guide to Barium
Hydrogen Phosphate

For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of Barium Hydrogen Phosphate, detailing its
chemical identity, physical and chemical properties, and synthesis methodologies. The

information is intended to support research and development activities, particularly in material
science and drug development.

Chemical Identity and Properties

Barium hydrogen phosphate is an inorganic compound with established applications in
various industrial and research settings.

Table 1: Chemical Identifiers and Physical Properties of Barium Hydrogen Phosphate
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Property Value References
Chemical Formula BaHPOa4 [1112]

CAS Number 10048-98-3 [1][3][4]
Molecular Weight 233.31 g/mol [1][5]
Appearance White powder [1112]131[5]
Melting Point 410°C (decomposes) [1][41[5]

N Insoluble in water; soluble in
Solubility _ [31[5]
dilute HCI or HNOs.

Density 4.16 g/cm?3 [41[6]

Barium hydrogen phosphate is also known by several synonyms, including dibasic barium
phosphate and phosphoric acid, barium salt (1:1)[4][7]. It is classified as harmful if swallowed
or inhaled[1].

Synthesis and Experimental Protocols

The synthesis of barium hydrogen phosphate can be achieved through various methods,
including chemical precipitation and gel diffusion.

2.1. Chemical Precipitation Method

A common laboratory-scale synthesis involves the reaction of a soluble barium salt with a
phosphate source.

e Reactants: Barium hydroxide (Ba(OH)z) and phosphoric acid (HzPOa4)[8].
e Procedure:
o Dissolve barium hydroxide octahydrate in deionized water and heat the solution[8].

o Add a solution of phosphoric acid dropwise to the heated barium hydroxide solution[8].
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o Heat the resulting mixture to allow for the precipitation of barium hydrogen
phosphate[3].

o Cool the mixture, filter the precipitate, and wash with deionized water until the washings
are neutral[8].

o Dry the resulting white solid under a vacuum|8].
2.2. Gel Diffusion Method
Single crystals of barium hydrogen phosphate can be grown using a gel diffusion technique.
o Materials: Sodium metasilicate, orthophosphoric acid, and barium chloride[9].
e Procedure:
o Agelis prepared using sodium metasilicate and orthophosphoric acid[9].
o A solution of barium chloride is carefully added on top of the set gel[9].

o Barium hydrogen phosphate crystals form within the gel matrix through a slow diffusion
and reaction process[9]. This method allows for the growth of good quality single
crystals[9].

2.3. Bio-Inspired Synthesis
Nanoparticles of barium phosphates have been synthesized using microorganisms.

» Method: The bacterium B. subtilis is used to produce alkaline phosphatase, which hydrolyzes
a phosphate monoester to generate phosphate ions[10].

e Procedure:
o A solution of a substrate is mixed with a culture of B. subtilis and allowed to stand[10].

o The mixture is centrifuged, and the pH of the supernatant is adjusted[10].
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o Barium chloride is added to the pH-adjusted solution, leading to the precipitation of barium
phosphate nanoparticles[10]. The particle size can be influenced by the pH of the
solution[10].

Logical Workflow for Synthesis

The following diagram illustrates the general workflow for the chemical precipitation synthesis
of Barium Hydrogen Phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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